Cas no 2680835-49-6 (3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2680835-49-6
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 6369709
• PubChem ID: 165938183
• Update Time: 2025-10-07

3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680835-49-6
• EN300-28276987
• 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C10H16N4O3/c1-5(2)4-7(11-6(3)15)8-12-9(10(16)17)14-13-8/h5,7H,4H2,1-3H3,(H,11,15)(H,16,17)(H,12,13,14)
• InChI Key： MZCHSNGVTMZAPZ-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C1=NC(C(=O)O)=NN1)CC(C)C

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid

Comprehensive Overview of 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2680835-49-6)

The compound 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2680835-49-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a 1,2,4-triazole core with an acetamido and carboxylic acid functional group, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

One of the key features of 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid is its versatility. The presence of both carboxylic acid and acetamido groups allows for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This adaptability is crucial in modern drug discovery, where researchers seek to optimize pharmacokinetics and pharmacodynamics. Recent studies have explored its role in inhibiting specific enzymes, which could lead to breakthroughs in treating metabolic disorders and inflammatory conditions.

In the context of current trends, the demand for triazole-based compounds has surged due to their broad-spectrum bioactivity. Users frequently search for terms like "triazole derivatives in medicine" or "CAS 2680835-49-6 applications," reflecting growing interest in this niche. The compound's 1,2,4-triazole scaffold is particularly noteworthy, as it mimics natural heterocycles found in many FDA-approved drugs. This structural similarity enhances its appeal for researchers exploring new therapeutic avenues.

Another hot topic is the sustainability of synthetic routes for 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid. With the pharmaceutical industry emphasizing green chemistry, scientists are investigating eco-friendly methods to produce this compound. Searches for "green synthesis of triazole carboxylic acids" highlight this shift. Innovations in catalysis and solvent-free reactions are being explored to reduce environmental impact while maintaining high yields and purity.

From a technical perspective, the compound's CAS No. 2680835-49-6 serves as a critical identifier for regulatory and commercial purposes. Accurate documentation of its physicochemical properties, such as solubility and stability, is essential for reproducibility in research. Laboratories often prioritize compounds with well-characterized profiles, making 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid a valuable reference material in synthetic chemistry.

Looking ahead, the potential of 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid extends beyond pharmaceuticals. Its applications in agrochemicals and materials science are under investigation, aligning with searches for "triazole compounds in agriculture." As interdisciplinary research expands, this compound could play a pivotal role in addressing global challenges, from crop protection to advanced polymer design.

In summary, 3-(1-acetamido-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2680835-49-6) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with rising interest in triazole derivatives, position it as a compound of significant scientific and commercial value. Continued exploration of its properties and synthetic pathways will undoubtedly yield exciting developments in the years to come.